Cas no 2137082-94-9 (N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2137082-94-9
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 6466881
• PubChem ID: 165511835
• Update Time: 2025-11-06

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide
• EN300-1168054
• 2137082-94-9

• Inchi： 1S/C15H15N3O4S/c16-15-13-4-2-1-3-10(13)9-14(15)17-23(21,22)12-7-5-11(6-8-12)18(19)20/h1-8,14-15,17H,9,16H2/t14-,15-/m1/s1
• InChI Key： DBTQRPLGLDYEJZ-HUUCEWRRSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@@H]1CC2C=CC=CC=2[C@H]1N)(=O)=O

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126Ų

Additional information on N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide (CAS No. 2137082-94-9)

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide, with the CAS number 2137082-94-9, is a specialized chiral sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique 1,2-dihydroindene scaffold coupled with a 4-nitrobenzenesulfonamide moiety, making it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a protease inhibitor or enzyme modulator, given its structural resemblance to bioactive molecules targeting neurological and inflammatory pathways.

The stereochemistry of this compound, highlighted by its (1R,2R) configuration, plays a critical role in its biological activity. Recent studies suggest that such chiral sulfonamides exhibit enhanced selectivity in binding to protein targets, a topic frequently searched in AI-driven drug design and computational chemistry forums. The presence of the nitro group further enhances its reactivity, enabling diverse chemical modifications for structure-activity relationship (SAR) studies. This aligns with trending searches on "sulfonamide derivatives in medicinal chemistry" and "nitroaromatics in drug synthesis."

From a synthetic perspective, CAS 2137082-94-9 is often discussed in the context of asymmetric catalysis and green chemistry. Modern organic chemists prioritize sustainable methods to synthesize such compounds, addressing queries like "eco-friendly sulfonamide synthesis" or "catalytic enantioselective amination." Its indene backbone also ties into broader interests in polycyclic aromatic hydrocarbons (PAHs), a hot topic in materials science and environmental chemistry.

Analytical characterization of this compound typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods are frequently explored in academic and industrial labs, reflecting common search terms like "chiral purity analysis" or "sulfonamide quantification." The nitrobenzenesulfonamide group’s UV activity also makes it suitable for photochemical studies, another area of growing interest.

In summary, N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-nitrobenzene-1-sulfonamide represents a multifaceted compound with applications spanning drug development, catalysis, and analytical chemistry. Its structural complexity and functional versatility make it a subject of ongoing research, resonating with current trends in precision medicine and sustainable synthesis.